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Compound of Interest

Compound Name: Buphedrone-d3 Hydrochloride

Cat. No.: B15294544 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
Buphedrone-d3 Hydrochloride is a deuterated analog of Buphedrone, a synthetic cathinone.

[1] As a stable isotope-labeled internal standard, it is a critical component in quantitative mass

spectrometry-based analyses for the accurate detection and quantification of Buphedrone in

biological and forensic samples.[2] The preparation of accurate and stable stock solutions is

the first and a crucial step for reliable experimental results. This document provides a detailed

protocol for the preparation, storage, and handling of Buphedrone-d3 Hydrochloride stock

solutions.

Buphedrone, in its free base form, is susceptible to dimerization, making the hydrochloride salt

the preferred and more stable form for analytical applications.[1][2] Proper handling and

storage of the stock solution are essential to prevent degradation and ensure the integrity of

the standard.[3][4]

Quantitative Data Summary
The following table summarizes the key quantitative information for Buphedrone-d3
Hydrochloride and the recommended parameters for stock solution preparation.
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Parameter Value Reference

Compound Name Buphedrone-d3 Hydrochloride [5]

Synonyms
2-(Methyl-d3-amino)-1-phenyl-

1-butanone Hydrochloride
[5]

Molecular Formula C₁₁H₁₂D₃NO • HCl [6]

Unlabeled Formula Weight 213.7 g/mol [6]

CAS Number 1346601-80-6 [5]

Purity ≥98% [6]

Formulation Crystalline solid [6]

Recommended Solvent Methanol or DMSO [6]

Stock Solution Conc. 1 mg/mL N/A

Storage Temperature -20°C [3][4][7]

Experimental Protocol: Preparation of 1 mg/mL
Stock Solution
This protocol details the steps for preparing a 1 mg/mL stock solution of Buphedrone-d3
Hydrochloride.

3.1. Materials and Equipment

Buphedrone-d3 Hydrochloride (crystalline solid)

Methanol (HPLC grade or higher) or Dimethyl sulfoxide (DMSO)

Analytical balance (readable to at least 0.01 mg)

Calibrated pipettes

Amber glass vial with a PTFE-lined cap

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.lgcstandards.com/TR/en/Buphedrone-d3-Hydrochloride/p/TRC-B689602?queryID=1555b51fade1fc4dc6d507513f67f673
https://www.lgcstandards.com/TR/en/Buphedrone-d3-Hydrochloride/p/TRC-B689602?queryID=1555b51fade1fc4dc6d507513f67f673
https://www.caymanchem.com/product/11283/buphedrone-(hydrochloride)
https://www.caymanchem.com/product/11283/buphedrone-(hydrochloride)
https://www.lgcstandards.com/TR/en/Buphedrone-d3-Hydrochloride/p/TRC-B689602?queryID=1555b51fade1fc4dc6d507513f67f673
https://www.caymanchem.com/product/11283/buphedrone-(hydrochloride)
https://www.caymanchem.com/product/11283/buphedrone-(hydrochloride)
https://www.caymanchem.com/product/11283/buphedrone-(hydrochloride)
https://pmc.ncbi.nlm.nih.gov/articles/PMC11269387/
https://www.springermedizin.de/short-and-long-term-stability-of-synthetic-cathinones-and-dihydr/26925296
https://kclpure.kcl.ac.uk/ws/files/102104295/dta.2525.pdf
https://www.benchchem.com/product/b15294544?utm_src=pdf-body
https://www.benchchem.com/product/b15294544?utm_src=pdf-body
https://www.benchchem.com/product/b15294544?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15294544?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Vortex mixer

Sonicator (optional)

Personal Protective Equipment (PPE): safety glasses, gloves, lab coat

3.2. Procedure

Acclimatization: Allow the vial containing Buphedrone-d3 Hydrochloride to equilibrate to

room temperature for at least 15-20 minutes before opening to prevent condensation of

moisture.

Weighing: Tare the analytical balance with a clean, empty amber glass vial. Carefully weigh

the desired amount of Buphedrone-d3 Hydrochloride (e.g., 1 mg) into the vial. Record the

exact weight.

Solvent Addition: Based on the recorded weight, calculate the required volume of solvent to

achieve a 1 mg/mL concentration. For example, if 1.2 mg of the compound is weighed, add

1.2 mL of the chosen solvent (Methanol or DMSO). Use a calibrated pipette to add the

solvent to the vial.

Dissolution: Cap the vial securely and vortex for 1-2 minutes until the solid is completely

dissolved. If necessary, briefly sonicate the vial to aid dissolution. Visually inspect the

solution to ensure no particulate matter remains.

Labeling: Clearly label the vial with the compound name, concentration (1 mg/mL), solvent

used, preparation date, and initials of the preparer.

Storage: Store the prepared stock solution in the amber glass vial at -20°C.[3][4][7] For long-

term storage, it is advisable to aliquot the stock solution into smaller volumes to avoid

repeated freeze-thaw cycles.

3.3. Stability and Handling

Buphedrone is unstable in its free base form; the hydrochloride salt provides greater stability.

[1][2]
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Studies on related cathinones have shown that storage at -20°C is optimal for minimizing

degradation in biological samples.[3][4][7]

Before use, allow the stock solution to warm to room temperature and vortex briefly to

ensure homogeneity.

Avoid exposure of the solution to light and elevated temperatures for extended periods.

Diagrams
4.1. Experimental Workflow
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Caption: Workflow for preparing Buphedrone-d3 HCl stock solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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